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Compound of Interest

Compound Name: Einecs 305-663-2

Cat. No.: B15179371 Get Quote

A detailed overview of its applications as a preservative potentiator, deodorant active, and skin

conditioning agent, complete with experimental protocols and mechanistic insights for

researchers and formulation scientists.

Ethylhexylglycerin, identified by Einecs number 305-663-2 and CAS number 70445-33-9, is a

globally approved, versatile ingredient in the cosmetic chemist's arsenal. Chemically known as

3-(2-ethylhexyloxy)propane-1,2-diol, this glyceryl ether has carved a niche for itself as a

multifunctional powerhouse, serving as a highly effective preservative booster, a gentle yet

potent deodorant active, and a beneficial skin conditioning agent. Its rising popularity is largely

attributed to the increasing demand for paraben-free and formaldehyde-free formulations,

positioning Ethylhexylglycerin as a key component in modern cosmetic and personal care

products.

Application Notes
Ethylhexylglycerin's utility in cosmetic science is threefold, addressing critical aspects of

product formulation from preservation and odor control to enhancing the sensory experience

and skin health benefits.

1. Preservative Potentiator:

One of the most well-documented applications of Ethylhexylglycerin is its role as a potentiating

agent for traditional preservatives. It exhibits a synergistic relationship with preservatives like

phenoxyethanol, allowing for the use of lower concentrations of these active ingredients while
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maintaining or even enhancing the antimicrobial efficacy of the formulation. This is particularly

advantageous in creating milder products with a reduced potential for skin sensitization.

The primary mechanism behind this synergistic effect is the ability of Ethylhexylglycerin to

disrupt the cell membrane integrity of microorganisms. This action weakens the microbial

defenses, making them more susceptible to the lethal effects of the primary preservative. This

allows for broad-spectrum protection against bacteria, yeast, and mold, which is essential for

the safety and stability of cosmetic products.

2. Deodorant Active:

Ethylhexylglycerin is a highly effective deodorant agent due to its targeted antimicrobial action.

It selectively inhibits the growth and proliferation of odor-causing gram-positive bacteria, such

as certain species of Corynebacterium. These bacteria are responsible for the enzymatic

breakdown of sweat components into volatile, malodorous compounds.

A key advantage of Ethylhexylglycerin in this application is its ability to control odor without

significantly disrupting the natural, beneficial skin microbiome. Unlike broad-spectrum

bactericides that can indiscriminately eliminate the skin's protective flora, Ethylhexylglycerin

offers a more balanced approach to odor control.

3. Skin Conditioning Agent:

Beyond its antimicrobial functions, Ethylhexylglycerin contributes to the sensory profile and

skin-feel of cosmetic formulations. It functions as both an emollient and a mild humectant. As

an emollient, it helps to soften and smooth the skin's surface. Its humectant properties enable it

to attract and retain moisture in the upper layers of the skin, contributing to improved skin

hydration.

Furthermore, Ethylhexylglycerin is known to reduce the tackiness and greasiness of

formulations, particularly those containing high levels of glycerin. This results in a more elegant

and pleasant consumer experience.

Quantitative Data Summary
The following tables summarize the available quantitative data on the efficacy of

Ethylhexylglycerin in its various applications.
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Preservative Efficacy: Synergistic Effect with

Phenoxyethanol against E. coli

Test Substance Log Reduction in CFU/ml after 30 minutes

0.675% Phenoxyethanol (PE) No significant reduction

0.075% Ethylhexylglycerin (EHG) No significant reduction

0.675% PE + 0.075% EHG > 5.0

CFU: Colony Forming Units

Antimicrobial Efficacy of Ethylhexylglycerin in

an Emulsion

Microorganism Minimum Inhibitory Concentration (MIC)

Staphylococcus aureus 1.5%

Escherichia coli 1.5%

Pseudomonas aeruginosa 1.5%

Candida albicans 1.5%

Aspergillus niger 1.5% (inhibition within 28 days)

Experimental Protocols
1. Protocol for Evaluating the Synergistic Preservative Efficacy of Ethylhexylglycerin with

Phenoxyethanol

This protocol is based on the methodology described by Langsrud et al. (2016) to assess the

bactericidal activity of Ethylhexylglycerin in combination with phenoxyethanol against

Escherichia coli.

Materials:

Escherichia coli (e.g., ATCC 8739)
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Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA)

Phosphate-buffered saline (PBS)

Phenoxyethanol

Ethylhexylglycerin

Neutralizing solution (e.g., Dey-Engley neutralizing broth)

Sterile test tubes and petri dishes

Incubator (30-35°C)

Spectrophotometer

Methodology:

Culture Preparation: Inoculate E. coli in TSB and incubate at 30-35°C for 18-24 hours to

achieve a stationary phase culture.

Inoculum Preparation: Harvest the bacterial cells by centrifugation, wash with PBS, and

resuspend in PBS to a final concentration of approximately 1 x 10⁸ CFU/ml.

Test Solutions: Prepare the following solutions in sterile PBS:

Control: PBS only

Phenoxyethanol (PE): 0.675% (w/v)

Ethylhexylglycerin (EHG): 0.075% (w/v)

Combination: 0.675% PE + 0.075% EHG

Exposure: Add 100 µl of the bacterial inoculum to 9.9 ml of each test solution. Vortex

briefly to mix.

Sampling and Neutralization: At specified time points (e.g., 0, 30, 60 minutes), withdraw an

aliquot (e.g., 1 ml) from each test solution and transfer it to a neutralizing solution.
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Enumeration: Perform serial dilutions of the neutralized samples in PBS and plate onto

TSA plates.

Incubation and Counting: Incubate the plates at 30-35°C for 24-48 hours. Count the

number of colonies to determine the CFU/ml.

Data Analysis: Calculate the log reduction in CFU/ml for each test solution compared to

the initial inoculum count at time 0.

2. Protocol for a Preservative Efficacy Test (Challenge Test) of a Cosmetic Cream Containing

Ethylhexylglycerin (Based on ISO 11930)

This protocol provides a general framework for conducting a challenge test on a cosmetic

cream formulation.

Materials:

Cosmetic cream formulation with and without the preservative system (containing

Ethylhexylglycerin).

Test microorganisms (as per ISO 11930):

Pseudomonas aeruginosa (e.g., ATCC 9027)

Staphylococcus aureus (e.g., ATCC 6538)

Escherichia coli (e.g., ATCC 8739)

Candida albicans (e.g., ATCC 10231)

Aspergillus brasiliensis (e.g., ATCC 16404)

Appropriate culture media (e.g., TSA for bacteria, Sabouraud Dextrose Agar for fungi).

Sterile containers for the product samples.

Incubator (20-25°C).
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Methodology:

Product Preparation: Dispense a specific amount (e.g., 20g) of the cosmetic cream into

sterile containers for each microorganism to be tested.

Inoculum Preparation: Prepare standardized suspensions of each test microorganism to a

concentration of approximately 1 x 10⁸ CFU/ml for bacteria and 1 x 10⁷ CFU/ml for fungi.

Inoculation: Inoculate each product sample with a small volume (not exceeding 1% of the

product weight) of the respective microbial suspension to achieve an initial concentration

of approximately 1 x 10⁶ CFU/g for bacteria and 1 x 10⁵ CFU/g for fungi. Mix thoroughly to

ensure even distribution.

Incubation: Store the inoculated samples at a controlled temperature (20-25°C) in the dark

for 28 days.

Sampling and Enumeration: At specified intervals (e.g., day 0, 7, 14, and 28), aseptically

remove an aliquot (e.g., 1g) from each sample. Perform serial dilutions and plate onto the

appropriate agar to determine the number of viable microorganisms.

Evaluation: Compare the microbial counts at each time point to the initial count. The

preservative system is considered effective if the microbial population is reduced to and

maintained at or below the levels specified in the acceptance criteria of the chosen

standard (e.g., ISO 11930).

Visualizations
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Mechanism of Preservative Potentiation by Ethylhexylglycerin
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Caption: Synergistic action of Ethylhexylglycerin and Phenoxyethanol.
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Deodorant Mechanism of Ethylhexylglycerin
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Caption: Selective inhibition of odor-causing bacteria by Ethylhexylglycerin.
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Experimental Workflow: Preservative Challenge Test
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Caption: Workflow for a standard cosmetic preservative challenge test.
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To cite this document: BenchChem. [The Multifaceted Role of Ethylhexylglycerin (Einecs
305-663-2) in Cosmetic Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15179371#application-of-einecs-305-663-2-in-
cosmetic-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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